ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C28H24FNO4S
• Molecular Weight: 489.6 g/mol
• IUPAC Name: ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C28H24FNO4S/c1-3-33-28(32)25-26(31)24(35-27(25)30-22-13-11-18(2)12-14-22)16-20-8-4-5-10-23(20)34-17-19-7-6-9-21(29)15-19/h4-16,30H,3,17H2,1-2H3/b24-16-
• InChI Key: FWONCGPYXGKSJH-JLPGSUDCSA-N
• Isomeric SMILES: CCOC(=O)C1=C(S/C(=C\C2=CC=CC=C2OCC3=CC(=CC=C3)F)/C1=O)NC4=CC=C(C=C4)C
• SMILES: CCOC(=O)C1=C(SC(=CC2=CC=CC=C2OCC3=CC(=CC=C3)F)C1=O)NC4=CC=C(C=C4)C

Description

Ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of Ethyl (ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is not fully understood. However, it has been proposed that the compound exerts its anti-inflammatory and antioxidant activities by inhibiting the production of reactive oxygen species and pro-inflammatory cytokines. It has also been suggested that the compound induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
Ethyl (ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of inflammatory markers such as TNF-α, IL-6, and IL-1β in various animal models. It has also been found to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. In addition, the compound has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Ethyl (ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate in lab experiments is its ability to exhibit significant anti-inflammatory, antioxidant, and anti-cancer activities. However, the compound has certain limitations such as its low solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on Ethyl (ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate. One potential direction is to study the compound's potential use as a fluorescent probe for the detection of metal ions. Another direction is to investigate the compound's efficacy in combination with other anti-inflammatory and anti-cancer agents. Further studies are also needed to elucidate the exact mechanism of action of the compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of Ethyl (ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate involves the reaction of 2-(4-methylanilino)-4-oxothiophene-3-carboxylic acid with 2-(3-fluorobenzyloxy)benzaldehyde in the presence of ethyl alcohol and a catalytic amount of piperidine. The reaction is carried out under reflux conditions for several hours, followed by purification and recrystallization to obtain the final product.

Scientific Research Applications

Ethyl (ethyl (5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, antioxidant, and anti-cancer activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.